Cas no 16870-28-3 (2-Hydroxy-4-iodobenzoic acid)

2-Hydroxy-4-iodobenzoic acid Properties

Names and Identifiers

• 2-Hydroxy-4-iodobenzoic acid
• Benzoic acid,2-hydroxy-4-iodo-
• 4-iodosalicylic acid
• 2-hydroxy-4-iodo-benzoic acid
• Benzoic acid, 2-hydroxy-4-iodo-
• PubChem3888
• 4-iodo salicylic acid
• 4-iodo-salicylic acid
• UQOZVZTUJNRMBV-UHFFFAOYSA-N
• 8615AA
• NSC109096
• AS02196
• A20354
• J-010475
• Q229989
• SY064247
• 2-Hydroxy-4-iodobenzoic acid, 97%
• EN300-183109
• MFCD00061127
• DTXSID00168598
• SCHEMBL980376
• 16870-28-3
• Z367679324
• CS-0103689
• AS-37621
• 2-Hydroxy-4-iodobenzoicacid
• NSC 109096
• AKOS005147285
• NSC-109096
• AI3-33606
• FT-0654953
• NS00025536
• 4-Iodosalicylic acid
• DTXCID8091089
• DB-021177
• +Expand

• MDL： MFCD00061127
• InChIKey： UQOZVZTUJNRMBV-UHFFFAOYSA-N
• Inchi： 1S/C7H5IO3/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3,9H,(H,10,11)
• SMILES： IC1C([H])=C([H])C(C(=O)O[H])=C(C=1[H])O[H]

Computed Properties

• Exact Mass: 263.92800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 263.928
• Heavy Atom Count: 11
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: 1.69500
• PSA: 57.53000
• Refractive Index: 1.712
• Boiling Point: 362.6±37.0 °C at 760 mmHg
• Melting Point: 229-234 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 173.1±26.5 °C
• Density: 2.2±0.1 g/cm3

2-Hydroxy-4-iodobenzoic acid Security Information

• Symbol: GHS05 GHS06
• WGK Germany：1
• Safety Instruction： 26-39-45
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Statement： H301-H318
• Warning Statement： P280-P301+P310-P305+P351+P338
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 25-41
• Signal Word：Danger
• HazardClass：IRRITANT

2-Hydroxy-4-iodobenzoic acid Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%